Cas no 52053-68-6 (Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester)
52053-68-6 structure
Product Name:Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester
CAS No:52053-68-6
MF:C8H15NO3
MW:173.209602594376
CID:360780
PubChem ID:12249488
Update Time:2025-04-19
Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester
- ethyl 3-[ethyl(methyl)amino]-3-oxopropanoate
- DTXSID20482344
- 52053-68-6
- SCHEMBL11748210
-
- Inchi: 1S/C8H15NO3/c1-4-9(3)7(10)6-8(11)12-5-2/h4-6H2,1-3H3
- InChI Key: MQYCBOANPAANDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(N(C)CC)=O)=O
Computed Properties
- Exact Mass: 173.10525
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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